Cas no 374705-21-2 (2,3,5,6,9-pentamethyl-7H-furo[3,2-g]chromen-7-one)

• Product Name: 2,3,5,6,9-pentamethyl-7H-furo[3,2-g]chromen-7-one
• CAS No: 374705-21-2
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 5821069
• PubChem ID: 707712
• Update Time: 2025-06-09

2,3,5,6,9-pentamethyl-7H-furo[3,2-g]chromen-7-one Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6,9-pentamethyl-7H-furo[3,2-g]chromen-7-one
• 7H-Furo[3,2-g][1]benzopyran-7-one, 2,3,5,6,9-pentamethyl-
• F0493-0022
• 2,3,5,6,9-pentamethylfuro[3,2-g]chromen-7-one
• AKOS001666954
• CCG-22838
• Oprea1_031853
• CHEMBL4070226
• 374705-21-2

• Inchi： 1S/C16H16O3/c1-7-8(2)16(17)19-15-10(4)14-13(6-12(7)15)9(3)11(5)18-14/h6H,1-5H3
• InChI Key： DHGFUMOXRXDYFU-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C3OC(C)=C(C)C=3C=C2C(C)=C1C

Computed Properties

• Exact Mass: 256.109944368g/mol
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Linear furanocoumarins

Additional information on 2,3,5,6,9-pentamethyl-7H-furo[3,2-g]chromen-7-one

Professional Introduction to 2,3,5,6,9-pentamethyl-7H-furo[3,2-g]chromen-7-one (CAS No. 374705-21-2)

2,3,5,6,9-pentamethyl-7H-furo[3,2-g]chromen-7-one, identified by its Chemical Abstracts Service (CAS) number 374705-21-2, is a structurally complex organic compound belonging to the chromenone class. This molecule exhibits a fused heterocyclic system composed of a furan ring and a chromenone moiety, both of which are decorated with multiple methyl groups. The presence of these substituents imparts unique electronic and steric properties, making it a subject of significant interest in pharmaceutical and materials chemistry.

The compound’s unique structural framework positions it as a potential scaffold for the development of novel bioactive molecules. Chromenones, in general, have garnered attention due to their diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The additional methyl groups in 2,3,5,6,9-pentamethyl-7H-furo[3,2-g]chromen-7-one may further modulate these activities by influencing electron delocalization and molecular interactions.

Recent advancements in computational chemistry have enabled the systematic investigation of such heterocyclic compounds. Molecular modeling studies suggest that the rigid fused ring system of 2,3,5,6,9-pentamethyl-7H-furo[3,2-g]chromen-7-one could serve as an effective template for designing molecules with tailored binding affinities. This has opened up new avenues for drug discovery, particularly in targeting enzymes involved in metabolic pathways.

In the realm of medicinal chemistry, the synthesis of derivatives of 2,3,5,6,9-pentamethyl-7H-furo[3,2-g]chromen-7-one has been explored to enhance its pharmacological profile. For instance, modifications at the 7-one position or the furan ring have shown promise in generating compounds with improved bioavailability and reduced toxicity. These efforts align with the broader goal of developing next-generation therapeutics that combine efficacy with safety.

The compound’s photophysical properties have also been studied due to its potential applications in optoelectronic materials. The presence of conjugated systems and electron-donating substituents suggests that derivatives of 2,3,5,6,9-pentamethyl-7H-furo[3,2-g]chromen-7-one could exhibit desirable characteristics for use in organic light-emitting diodes (OLEDs) or photovoltaic devices. Such applications are part of the growing field of sustainable chemistry aimed at developing energy-efficient technologies.

From an industrial perspective, the synthesis of 2,3,5,6,9-pentamethyl-7H-furo[3,2-g]chromen-7-one presents both challenges and opportunities. Efficient synthetic routes must be developed to ensure scalability while maintaining high purity standards. Catalytic methods have been explored as a means to streamline the construction of the fused ring system without excessive waste generation. These green chemistry approaches are increasingly important as global regulatory pressures demand more environmentally responsible manufacturing processes.

The compound’s potential role in agricultural science has not been overlooked either. Certain chromenone derivatives have demonstrated herbicidal and fungicidal activities by interfering with essential biological processes in pests and pathogens. Further research into 2,3,5,6-pentamethylfurochromenone derivatives may uncover novel agrochemicals that offer sustainable alternatives to traditional pesticides.

Collaborative efforts between academia and industry are crucial for translating laboratory findings into practical applications. The case of 374705-21-2 exemplifies how interdisciplinary research can drive innovation across multiple sectors. By leveraging expertise in organic synthesis、spectroscopy、and computational modeling，scientists are paving the way for breakthroughs that could reshape industries ranging from healthcare to renewable energy.

The future direction of research on 2-Hydroxy-N-(4-methoxyphenyl)-benzamide (a related derivative) suggests that similar strategies may be applied to further explore the therapeutic potential of 374705-21-2. Preclinical studies are needed to validate computational predictions and identify optimal dosing regimens for any potential clinical applications. Such studies will also provide critical data for regulatory submissions if commercialization is pursued.

In conclusion,374705-21-2 represents a structurally intriguing compound with broad applications across multiple scientific disciplines. Its unique chemical properties make it a valuable tool for researchers seeking to develop new drugs、materials，and sustainable technologies. As our understanding of molecular interactions continues to evolve，the full potential of this compound is likely only just beginning to be realized.